Cas no 104795-69-9 (Benzo[b]thiophene-2-carboxylic acid, 3,5-dimethoxy-, methyl ester)
104795-69-9 structure
Product Name:Benzo[b]thiophene-2-carboxylic acid, 3,5-dimethoxy-, methyl ester
CAS No:104795-69-9
MF:C12H12O4S
MW:252.286282539368
CID:1146742
Update Time:2024-07-26
Benzo[b]thiophene-2-carboxylic acid, 3,5-dimethoxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzo[b]thiophene-2-carboxylic acid, 3,5-dimethoxy-, methyl ester
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- Inchi: 1S/C12H12O4S/c1-14-7-4-5-9-8(6-7)10(15-2)11(17-9)12(13)16-3/h4-6H,1-3H3
- InChI Key: GUHKZPIIYLAPIC-UHFFFAOYSA-N
- SMILES: C12=CC=C(OC)C=C1C(OC)=C(C(OC)=O)S2
Computed Properties
- Exact Mass: 252.04566
Experimental Properties
- Density: 1.268±0.06 g/cm3(Predicted)
- Boiling Point: 388.0±37.0 °C(Predicted)
- PSA: 44.76
Benzo[b]thiophene-2-carboxylic acid, 3,5-dimethoxy-, methyl ester Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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